Cas no 314067-82-8 (2-{[1-(4-CHLOROBENZYL)-1H-BENZIMIDAZOL-2-YL]SULFANYL}-N'-[(E)-1-NAPHTHYLMETHYLIDENE]ACETOHYDRAZIDE)

• Product Name: 2-{[1-(4-CHLOROBENZYL)-1H-BENZIMIDAZOL-2-YL]SULFANYL}-N'-[(E)-1-NAPHTHYLMETHYLIDENE]ACETOHYDRAZIDE
• CAS No: 314067-82-8
• MF: C₂₇H₂₁ClN₄OS
• MW: 484.999843358994
• CID: 6859356
• PubChem ID: 6288715
• Update Time: 2025-04-29

2-{[1-(4-CHLOROBENZYL)-1H-BENZIMIDAZOL-2-YL]SULFANYL}-N'-[(E)-1-NAPHTHYLMETHYLIDENE]ACETOHYDRAZIDE Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]thio}-N'-[(E)-1-naphthylmethylidene]acetohydrazide
• 314067-82-8
• AKOS002175370
• 2-{[1-(4-CHLOROBENZYL)-1H-BENZIMIDAZOL-2-YL]SULFANYL}-N'-[(E)-1-NAPHTHYLMETHYLIDENE]ACETOHYDRAZIDE

• Inchi： 1S/C27H21ClN4OS/c28-22-14-12-19(13-15-22)17-32-25-11-4-3-10-24(25)30-27(32)34-18-26(33)31-29-16-21-8-5-7-20-6-1-2-9-23(20)21/h1-16H,17-18H2,(H,31,33)/b29-16-
• InChI Key： QZTVGIACAKNORS-MWLSYYOVSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(=NC2C=CC=CC1=2)SCC(N/N=C\C1=CC=CC2=CC=CC=C21)=O

Computed Properties

• Exact Mass: 484.1124602Da
• Monoisotopic Mass: 484.1124602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 84.6Ų